Cas no 36127-40-9 ( )
structure
Product Name:
CAS No:36127-40-9
MF:C28H48N2
MW:412.694128036499
CID:921016
PubChem ID:5468622
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (20S)-N,N,N',N',4,4,14-Heptamethyl-B(9a)-homo-19-nor-5α-pregna-9(11),9a-diene-3β,20-diamine
- Buxamine A
- NSC672961
- 3-(1-(Dimethylamino)ethyl)-N,N,3a,10,10,12b-hexamethyl-1,2,3,3a,4,7,8,9,10,10a,11,12,12a,12b-tetradecahydrobenzo(4,5)cyclohepta(1,2-e)inden-9-amine
- 36127-40-9
- B(9a)-Homo-19-norpregna-9(11),9a-diene-3,20-diamine, N,N,N',N',4,4,14-heptamethyl-, (3.beta.,5.alpha.,20S)-
- NSC 672961
- 1-(dimethylamino)ethyl-N,N-hexamethyl-[?]amine
- N-(1-(9-(Dimethylamino)-3a,10,10,12b-tetramethyl-1,2,3,3a,4,7,8,9,10,10a,11,12,12a,12b-tetradecahydrobenzo[4,5]cyclohepta[1,2-e]inden-3-yl)ethyl)-N,N-dimethylamine
- 3-(1-(Dimethylamino)ethyl)-N,N,3a,10,10,12b-hexamethyl-1,2,3,3a,4,7,8,9,10,10a,11,12,12a,12b-tetradecahydrobenzo[4,5]cyclohepta[1,2-e]inden-9-amine
- DTXSID60957546
- B(9a)-Homo-19-norpregna-9(11),20-diamine, N,N,N',N',4,4,14-heptamethyl-, (3.beta.,5.alpha.,20S)-
- NCI60_025856
- BDBM50335591
- NSC-672961
- Q27138766
- N~3~,N~3~,N~20~,N~20~,4,4,14-Heptamethyl-9,19-cyclo-9,10-secopregna-9(11),10-diene-3,20-diamine
- CHEBI:70428
- CHEMBL1651047
- (6S,8R,11R,12S,15S,16R)-15-[(1S)-1-(dimethylamino)ethyl]-N,N,7,7,12,16-hexamethyltetracyclo[9.7.0.03,8.012,16]octadeca-1(18),2-dien-6-amine
-
-
- Inchi: 1S/C28H48N2/c1-19(29(6)7)22-15-17-28(5)24-12-11-23-20(18-21(24)14-16-27(22,28)4)10-13-25(30(8)9)26(23,2)3/h14,18-19,22-25H,10-13,15-17H2,1-9H3/t19-,22+,23+,24+,25-,27+,28-/m0/s1
- InChI Key: ZUILVKYUNYJWMV-JTRBZCFYSA-N
- SMILES: N(C)(C)[C@@H](C)[C@H]1CC[C@@]2(C)[C@H]3C(C=C4CC[C@@H](C(C)(C)[C@@H]4CC3)N(C)C)=CC[C@@]21C
Computed Properties
- Exact Mass: 412.38204
- Monoisotopic Mass: 412.382
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 3
- Complexity: 729
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- Density: 0.99
- Boiling Point: 493.1°C at 760 mmHg
- Flash Point: 216.8°C
- Refractive Index: 1.541
- PSA: 6.48
- LogP: 6.39200
Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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